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Compound of Interest

Compound Name: Ciliobrevin A

Cat. No.: B15609068 Get Quote

Ensuring the safe and proper disposal of Ciliobrevin A is critical for laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for

researchers, scientists, and drug development professionals to handle the disposal of

Ciliobrevin A and associated waste materials. Adherence to these guidelines will help mitigate

risks and ensure compliance with safety regulations.

Immediate Safety and Hazard Information
Ciliobrevin A is a chemical compound that requires careful handling due to its potential

hazards. According to safety data sheets, Ciliobrevin A is classified as:

Harmful if swallowed (Acute Toxicity - Oral 4, H302).[1]

Very toxic to aquatic life (Aquatic Acute 1, H400).[1]

Very toxic to aquatic life with long-lasting effects (Aquatic Chronic 1, H410).[1]

This material should be considered hazardous, and personnel should avoid ingestion,

inhalation, and contact with eyes, skin, or clothing.[2] Always wash hands thoroughly after

handling.[2]

Proper Disposal Procedures
The primary principle for disposing of Ciliobrevin A is to treat it as hazardous chemical waste.

Due to its high aquatic toxicity, it must not be disposed of down the drain or in regular trash.
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Step 1: Waste Identification and Segregation

Pure Ciliobrevin A: Unused or expired solid Ciliobrevin A should be kept in its original or a

clearly labeled, sealed container.

Ciliobrevin A Solutions: Solutions, particularly those with solvents like DMSO, should be

collected in a designated, sealed, and properly labeled hazardous waste container.[2][3] Do

not mix with other incompatible waste streams.

Contaminated Labware: All disposable labware (e.g., pipette tips, tubes, gloves, weighing

paper) that has come into contact with Ciliobrevin A must be considered contaminated.

These items should be collected in a separate, clearly labeled hazardous waste bag or

container.

Step 2: Waste Collection and Storage

Use designated, leak-proof containers for collecting Ciliobrevin A waste.

Clearly label all waste containers with "Hazardous Waste," the chemical name "Ciliobrevin
A," and the associated hazard symbols (e.g., harmful, environmental hazard).

Store waste containers in a designated, secure area away from incompatible materials,

following the storage conditions recommended for the chemical (e.g., store at +4°C or -20°C

as indicated for the compound).[2][3]

Step 3: Final Disposal

Disposal of Ciliobrevin A waste must be conducted through a licensed hazardous waste

disposal company.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and proper disposal.

Provide the EHS department or waste disposal company with a copy of the Safety Data

Sheet (SDS) for Ciliobrevin A.

Data Presentation: Safety and Hazard Data
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The following table summarizes key quantitative and qualitative safety data for Ciliobrevin A.

Property Data Reference

GHS Hazard Class
Acute Toxicity - Oral 4; Aquatic

Acute 1; Aquatic Chronic 1
[1]

GHS Hazard Statements

H302: Harmful if swallowed;

H410: Very toxic to aquatic life

with long lasting effects

[1]

Signal Word Warning [1]

Molecular Formula C₁₇H₉Cl₂N₃O₂ [3][4]

Molecular Weight 358.18 g/mol [3][4]

Solubility

Soluble to 100 mM in DMSO;

approx. 20 mg/mL in DMSO

and DMF

[2][3]

CAS Number 302803-72-1 [3]

Experimental Protocols
This document focuses on disposal procedures. For experimental protocols involving

Ciliobrevin A, researchers should consult relevant publications that describe its use as a

Hedgehog (Hh) pathway antagonist and a cytoplasmic dynein inhibitor.[3] Key experimental

details often involve preparing stock solutions in solvents like DMSO.[2][4] For example, a

stock solution can be prepared by dissolving Ciliobrevin A in DMSO, which can then be

diluted with an aqueous buffer for cell-based assays.[2] It is noted that aqueous solutions are

not recommended for storage for more than one day.[2]

Mandatory Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of

Ciliobrevin A waste.
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Ciliobrevin A Waste Disposal Workflow
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and Professional Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Ciliobrevin A waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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